Cas no 139356-34-6 ((3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol)
(3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol
- (3S,5S)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-1-(hydroxymethyl)cyclohexan-1-ol
- 139356-34-6
- SCHEMBL3186681
- DTXSID60471232
- [3S-(1?,3?,5?)]-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol
- DB-321998
- (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol
-
- Inchi: 1S/C19H42O4Si2/c1-17(2,3)24(7,8)22-15-11-16(13-19(21,12-15)14-20)23-25(9,10)18(4,5)6/h15-16,20-21H,11-14H2,1-10H3/t15-,16-/m0/s1
- InChI Key: LRPOUPMVTBAWSX-HOTGVXAUSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@@H](CC(CO)(C1)O)O[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 390.26216289g/mol
- Monoisotopic Mass: 390.26216289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
(3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B429820-5mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 5mg |
$ 133.00 | 2023-09-08 | ||
| TRC | B429820-10 mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 10mg |
195.00 | 2021-08-17 | ||
| TRC | B429820-25 mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 25mg |
470.00 | 2021-08-17 | ||
| TRC | B429820-50 mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 50mg |
910.00 | 2021-08-17 | ||
| TRC | B429820-100 mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 100MG |
1540.00 | 2021-08-17 | ||
| TRC | B429820-10mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 10mg |
$ 242.00 | 2023-09-08 | ||
| TRC | B429820-25mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 25mg |
$ 575.00 | 2023-09-08 | ||
| TRC | B429820-50mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 50mg |
$ 1108.00 | 2023-04-18 | ||
| TRC | B429820-100mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol |
139356-34-6 | 100mg |
$ 1877.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503818-10mg |
(3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-hydroxy-cyclohexanemethanol, |
139356-34-6 | 10mg |
¥3234.00 | 2023-09-05 |
(3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol
(3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol (CAS No. 139356-34-6): A Comprehensive Overview
(3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol (CAS No. 139356-34-6) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of two tert-butyl groups and a dimethylsilyl protecting group, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The tert-butyl groups in this compound provide steric protection and enhance the stability of the molecule, while the dimethylsilyl protecting group facilitates selective functionalization and deprotection steps in synthetic pathways. The hydroxyl group at the C-1 position and the cyclohexane ring contribute to the compound's overall reactivity and solubility properties, making it a versatile building block in chemical synthesis.
Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity and diastereoselectivity in the formation of the chiral centers at C-3 and C-5. This method has been successfully applied in the preparation of this compound with excellent yields and purity.
In medicinal chemistry, (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol has shown promise as an intermediate in the synthesis of drugs targeting various therapeutic areas. For instance, it has been utilized in the development of anti-inflammatory agents and antiviral compounds. The ability to introduce specific functional groups at precise positions on the molecule allows for fine-tuning of its pharmacological properties, such as potency and selectivity.
Studies have also explored the potential of this compound as a precursor for natural product analogues. Natural products are known for their diverse biological activities and structural complexity, making them valuable leads for drug discovery. By modifying (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol, researchers have synthesized analogues with enhanced biological activity and improved pharmacokinetic profiles.
The cyclohexane ring in this compound provides a rigid scaffold that can be functionalized to create a wide range of derivatives. This structural rigidity is beneficial in designing molecules with specific conformational preferences, which can be crucial for achieving optimal binding to biological targets. Additionally, the presence of multiple functional groups allows for orthogonal protection strategies, enabling complex synthetic sequences to be carried out with high efficiency.
From a practical standpoint, (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol is available from several commercial suppliers with varying degrees of purity and enantiomeric excess. However, it is important to note that handling this compound requires careful consideration of its reactivity and stability under different conditions. Proper storage conditions and handling protocols should be followed to ensure its integrity during synthetic processes.
In conclusion, (3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol (CAS No. 139356-34-6) is a versatile and valuable compound with significant applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential building block for the development of novel bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new synthetic methods and applications for this compound, further solidifying its importance in the chemical sciences.
139356-34-6 ((3S,5S)-3,5-Bis(1,1-dimethylethyl)dimethylsilyloxy-1-hydroxy-cyclohexanemethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)